4-[2-(1H-pyrazol-1-yl)ethyl]-1-(3-thienylmethyl)piperidine
Description
Synthesis Analysis
The synthesis of related compounds, such as 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib, involves a robust three-step process. This process includes nucleophilic aromatic substitution, hydrogenation of the pyridine moiety, and subsequent iodination of the pyrazole. Such methodologies are critical for the efficient production of key intermediates in multi-kilogram quantities, indicating potential pathways for synthesizing the target compound (Fussell et al., 2012).
Molecular Structure Analysis
Studies on similar compounds, incorporating pyrazole/piperidine/aniline moieties into s-triazine, have been analyzed using X-ray crystallography combined with Hirshfeld and DFT calculations. These analyses elucidate the intermolecular interactions, molecular packing, and electronic properties, providing insights into the molecular structure of related compounds (Shawish et al., 2021).
Chemical Reactions and Properties
The reactivity of related piperidine compounds has been extensively studied, showcasing their potential in forming complex structures through reactions such as cross-condensation and cyclization. For example, the synthesis of pyrano[2,3-c]pyrazole derivatives using a one-pot four-component reaction in the presence of nano magnetic piperidinium benzene-1,3-disulfonate highlights the versatility and efficiency of utilizing piperidine frameworks in chemical synthesis (Ghorbani‐Vaghei et al., 2017).
Physical Properties Analysis
The physical properties, including crystal structure and interaction analysis of related compounds, such as N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, have been studied. These studies reveal the conformations and stability of various structures, which can inform the physical properties of the target compound (Shim et al., 2002).
Chemical Properties Analysis
The chemical properties, particularly the reactivity and potential applications of piperidine-based compounds, are highlighted by their use in creating complex heterocyclic structures. For instance, the synthesis of 2-[4-(4-hydroxylbenzyl)piperazin-1-ylmethyl] Pyrazolo [1,5-α]Pyridine showcases the compound's reactivity towards various reagents, leading to diverse derivatives with specific properties and activities (Gu-ca, 2014).
properties
IUPAC Name |
4-(2-pyrazol-1-ylethyl)-1-(thiophen-3-ylmethyl)piperidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3S/c1-6-16-18(7-1)10-4-14-2-8-17(9-3-14)12-15-5-11-19-13-15/h1,5-7,11,13-14H,2-4,8-10,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIKHIAJYXCPXSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CCN2C=CC=N2)CC3=CSC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.